Cas no 6005-76-1 (4-Phenylbut-3-enal)

4-Phenylbut-3-enal structure
4-Phenylbut-3-enal structure
Product name:4-Phenylbut-3-enal
CAS No:6005-76-1
MF:C10H10O
MW:146.186
CID:2834552
PubChem ID:53997883

4-Phenylbut-3-enal Chemical and Physical Properties

Names and Identifiers

    • DTXCID10659008
    • 6005-76-1
    • DTXSID90708260
    • styrylacetaldehyde
    • 4-PHENYLBUT-3-ENAL
    • 4-Phenylbut-3-enal
    • Inchi: InChI=1S/C10H10O/c11-9-5-4-8-10-6-2-1-3-7-10/h1-4,6-9H,5H2
    • InChI Key: ZHOXGILWMHZMGW-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 146.073164938Da
  • Monoisotopic Mass: 146.073164938Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 2.2

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